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For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(dodecylsulfanyl)-dimethylstannane, an organotin compound with the IUPAC name

bis(dodecylsulfanyl)-dimethylstannane, is a versatile chemical with applications in polymer

stabilization, catalysis, and potentially in antimicrobial research. This technical guide provides a

comprehensive overview of its chemical and physical properties, detailed experimental

protocols for its synthesis and application, and a summary of its toxicological profile. The

information is presented to be a valuable resource for researchers and professionals in

chemistry and drug development.

Chemical and Physical Properties
Bis(dodecylsulfanyl)-dimethylstannane is a liquid organotin compound.[1] While specific

quantitative data for some of its properties are not readily available in the literature, its general

characteristics and data for related compounds provide a good understanding of its profile. The

long dodecyl chains contribute to its solubility in organic solvents.[2]

Table 1: Physicochemical Properties of Bis(dodecylsulfanyl)-dimethylstannane
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Property Value Source

IUPAC Name
bis(dodecylsulfanyl)-

dimethylstannane
[3][4][5]

Synonyms

Dimethylbis(dodecylthio)tin,

Dimethyltin

bis(dodecylmercaptide)

[3][4][5]

CAS Number 51287-84-4 [3][4][5]

Molecular Formula C26H56S2Sn [3][4][5]

Molecular Weight 551.6 g/mol [3][4][5]

Physical State Liquid [1]

Solubility
Soluble in organic solvents;

limited solubility in water.
[3]

Table 2: Spectroscopic Data (Predicted and General Ranges)

Technique Data Source

¹H NMR

The tin-bound methyl groups

are expected as a singlet

around 0.8-1.2 ppm, potentially

with ¹¹⁹Sn satellites. The α-

methylene protons (SCH₂) of

the dodecylthio chains are

expected to resonate around

2.4-2.8 ppm as a triplet.

[6]

¹³C NMR No specific data available.

¹¹⁹Sn NMR

The chemical shift is typically

in the range of +50 to +150

ppm relative to tetramethyltin

for similar dimethyltin

compounds.

[7]
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Experimental Protocols
Synthesis of Bis(dodecylsulfanyl)-dimethylstannane
The most common method for the synthesis of bis(dodecylsulfanyl)-dimethylstannane is the

reaction of dimethyltin dichloride with dodecanethiol in the presence of a base to neutralize the

hydrochloric acid byproduct.[8]

Experimental Workflow: Synthesis
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Caption: Workflow for the synthesis of bis(dodecylsulfanyl)-dimethylstannane.

Detailed Protocol:
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Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, dissolve dimethyltin dichloride (1 eq) in

anhydrous toluene.

Addition of Reactants: To the stirred solution, add triethylamine (2.2 eq). Subsequently, add

dodecanethiol (2 eq) dropwise via the dropping funnel at room temperature.

Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the

progress of the reaction by thin-layer chromatography (TLC).

Work-up: After completion of the reaction, filter the mixture to remove the precipitated

triethylamine hydrochloride. Wash the filtrate with water and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to obtain the crude product.

Purification: Purify the crude product by vacuum distillation or column chromatography on

silica gel to yield pure bis(dodecylsulfanyl)-dimethylstannane.

Application as a PVC Heat Stabilizer
Organotin compounds are effective heat stabilizers for polyvinyl chloride (PVC), preventing its

thermal degradation during processing.[2][9][10]

Experimental Workflow: PVC Stabilization Testing
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Sample Preparation

Static Heat Stability Test Dynamic Heat Stability Test
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Caption: Workflow for evaluating the performance of bis(dodecylsulfanyl)-dimethylstannane as

a PVC stabilizer.

Detailed Protocol:

Compounding: Prepare a PVC formulation by mixing PVC resin, a plasticizer (e.g., dioctyl

phthalate), and bis(dodecylsulfanyl)-dimethylstannane (typically 0.5-2.0 phr - parts per

hundred resin) on a two-roll mill at a temperature of 160-170 °C until a homogeneous sheet

is formed.

Static Thermal Stability:

Cut the PVC sheet into small samples.
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Place the samples in an oven at 180 °C.

At regular intervals (e.g., every 10 minutes), remove a sample and measure its yellowness

index using a colorimeter.

The time taken for a significant increase in the yellowness index indicates the static

stability time.

Dynamic Thermal Stability:

Use a torque rheometer to simulate processing conditions.

Charge the PVC compound into the mixing chamber of the rheometer at a set temperature

(e.g., 190 °C) and rotor speed.

Record the torque as a function of time. The time at which a sharp increase in torque is

observed (due to crosslinking upon degradation) is the dynamic stability time.

Application as a Catalyst in Polyurethane Formation
Organotin compounds are widely used as catalysts in the formation of polyurethanes from

isocyanates and polyols.[11][12][13][14]

Catalytic Cycle: Polyurethane Formation

R-NCO (Isocyanate) Ternary Complex
(Catalyst-Polyol-Isocyanate)

R'-OH (Polyol)

Catalyst-Polyol Complex

Catalyst
(Bis(dodecylsulfanyl)-dimethylstannane)

Polyurethane

Regenerated Catalyst
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Click to download full resolution via product page

Caption: Proposed catalytic cycle for polyurethane formation using an organotin catalyst.

Detailed Protocol for Kinetic Study:

Reaction Setup: In a thermostated reactor equipped with a mechanical stirrer and a means

for sampling, mix a diisocyanate (e.g., toluene diisocyanate) and a polyol (e.g.,

polypropylene glycol) in a suitable solvent (e.g., toluene).

Catalyst Addition: Add a known concentration of bis(dodecylsulfanyl)-dimethylstannane to

the reaction mixture.

Monitoring the Reaction: At regular time intervals, withdraw aliquots from the reaction

mixture and quench the reaction (e.g., by adding an excess of a primary amine like

dibutylamine).

Analysis: Determine the concentration of the unreacted isocyanate in the quenched aliquots

by titration or spectroscopic methods (e.g., FT-IR by monitoring the disappearance of the

NCO band around 2270 cm⁻¹).

Kinetic Analysis: Plot the concentration of the isocyanate versus time to determine the

reaction rate and the catalytic activity.

Toxicological Profile
The toxicity of organotin compounds varies significantly with the number and nature of the

organic substituents. For dimethyltin compounds, some toxicity data is available for related

substances.

Table 3: Acute Toxicity Data for Related Dimethyltin Compounds
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Compound Test Animal Route LD50/LC50 Source

Dimethyltin

bis(dodecylmerc

aptide)

Rat Oral 8500 mg/kg bw

Dimethyltin

bis(dodecylmerc

aptide)

Rat Inhalation 3.3 mg/L

Dimethyltin bis(2-

ethylhexyl

thioglycolate)

Rat Oral
1000-1735

mg/kg bw
[15]

Based on the available data for dimethyltin bis(dodecylmercaptide), bis(dodecylsulfanyl)-

dimethylstannane is expected to have low acute oral toxicity but moderate acute inhalation

toxicity.

Antimicrobial Potential
Organotin compounds, in general, have been investigated for their antimicrobial properties.[7]

[16][17][18] The biological activity is influenced by the nature of the organic groups attached to

the tin atom. While specific data for bis(dodecylsulfanyl)-dimethylstannane is lacking, its

structural similarity to other biologically active organotin thiolates suggests it may exhibit some

antimicrobial efficacy. Further research is needed to determine its specific activity against

various microorganisms.

Proposed Mechanism of Antimicrobial Action

The antimicrobial action of organotin compounds is often attributed to their interaction with

cellular components, particularly proteins and enzymes containing thiol groups. The tin atom

can coordinate with these functional groups, leading to inhibition of essential metabolic

pathways and disruption of cellular function. The lipophilic nature of the dodecyl chains in

bis(dodecylsulfanyl)-dimethylstannane may facilitate its transport across microbial cell

membranes.

Experimental Protocol for Antimicrobial Susceptibility Testing (General):
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Microorganism Preparation: Prepare a standardized inoculum of the test microorganism

(e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth.

Minimum Inhibitory Concentration (MIC) Determination:

Perform serial dilutions of bis(dodecylsulfanyl)-dimethylstannane in a microtiter plate.

Inoculate each well with the standardized microbial suspension.

Incubate the plate under appropriate conditions.

The MIC is the lowest concentration of the compound that visibly inhibits microbial growth.

Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Determination:

Subculture the contents of the wells from the MIC assay that show no visible growth onto

an agar plate.

Incubate the plates.

The MBC/MFC is the lowest concentration of the compound that results in a significant

reduction (e.g., 99.9%) in the number of viable microorganisms.

Conclusion
Bis(dodecylsulfanyl)-dimethylstannane is a valuable organotin compound with established

applications as a PVC heat stabilizer and a catalyst for polyurethane formation. While there are

gaps in the publicly available quantitative data for some of its properties, this guide provides a

comprehensive overview based on existing literature and data from structurally related

compounds. The detailed experimental protocols offer a starting point for researchers

interested in synthesizing and utilizing this compound. Further investigation into its

antimicrobial potential could reveal new applications in the field of drug development. As with

all organotin compounds, appropriate safety precautions should be taken during handling and

use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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